Cas no 891139-39-2 (N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide)

• Product Name: N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide
• CAS No: 891139-39-2
• MF: C₂₀H₁₃Cl₂N₃O₂
• MW: 398.242122411728
• CID: 6359893
• PubChem ID: 7244034
• Update Time: 2025-06-03

N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide
• N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide
• AKOS024656254
• N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(naphthalen-1-yl)acetamide
• AB00678932-01
• SR-01000913471
• N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-2-(naphthalen-1-yl)acetamide
• F2518-0103
• CHEMBL4902443
• 891139-39-2
• SR-01000913471-1

• Inchi： 1S/C20H13Cl2N3O2/c21-14-8-9-17(22)16(11-14)19-24-25-20(27-19)23-18(26)10-13-6-3-5-12-4-1-2-7-15(12)13/h1-9,11H,10H2,(H,23,25,26)
• InChI Key： SLKKSCVIWPWLPS-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(Cl)=CC=C2Cl)O1)(=O)CC1=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 397.0384821g/mol
• Monoisotopic Mass: 397.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 68Ų

Additional information on N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide

Comprehensive Overview of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide (CAS No. 891139-39-2)

The compound N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide (CAS No. 891139-39-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3,4-oxadiazole ring and naphthalene moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, which could lead to novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide has surged, driven by their versatility in drug discovery. The 2,5-dichlorophenyl group enhances the compound's lipophilicity, which is crucial for membrane permeability in drug design. Meanwhile, the naphthalene component contributes to its aromatic interactions, a key factor in binding affinity. These attributes align with current trends in structure-activity relationship (SAR) studies, where molecular modifications are explored to optimize efficacy and reduce side effects.

From an industrial perspective, the synthesis of CAS No. 891139-39-2 involves multi-step organic reactions, often requiring precise control over conditions to achieve high yields. Innovations in green chemistry have also influenced its production, with researchers exploring catalytic methods to minimize waste and energy consumption. This aligns with global sustainability goals and answers frequent queries about eco-friendly synthesis in search engines. Additionally, the compound's stability under various pH conditions makes it a subject of interest for formulation scientists working on long-acting drug delivery systems.

The pharmacological potential of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide extends to its speculated anti-inflammatory and antimicrobial properties, as suggested by preliminary in vitro studies. Such findings resonate with the growing public interest in antibiotic alternatives and immune-modulating agents, topics frequently searched in medical forums. However, comprehensive in vivo studies are still needed to validate these effects and address common questions about its mechanism of action and toxicological profile.

Analytical characterization of this compound typically employs advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity and structural confirmation. These methods are critical for meeting regulatory standards, a concern often raised by quality control professionals. Furthermore, computational modeling has become instrumental in predicting the compound's ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a hot topic in computational drug design circles.

In summary, N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity position it as a valuable entity for future research, particularly in addressing unmet medical needs. As scientific inquiries continue to evolve, this compound is likely to remain a focal point in discussions about innovative small molecules and their role in advancing human health.